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Compound of Interest

Compound Name: Sibirioside A

Cat. No.: B2738941

For Immediate Release

Shanghai, China — November 21, 2025 — This technical guide provides a comprehensive
overview of the chemical structure, properties, and biological activities of Sibirioside A, a
phenylpropanoid glycoside isolated from the roots of Scrophularia ningpoensis. This document
is intended for researchers, scientists, and drug development professionals interested in the
therapeutic potential of this natural compound.

Chemical Structure and Identification

Sibirioside A is a phenylpropanoid glycoside that has been identified in the traditional Chinese
medicinal plant Scrophularia ningpoensis, commonly known as Xuan Shen. Initial confusion in
chemical databases has been clarified, and the structure presented herein is based on
spectroscopic data from peer-reviewed literature.

The definitive structure of Sibirioside A is [(2R,3S,4S,5R,6R)-6-[(2S,3S,4S,5R)-3,4-dihydroxy-
2,5-bis(hydroxymethyl)oxolan-2-ylloxy-3,4,5-trihydroxyoxan-2-yljmethyl (E)-3-phenylprop-2-
enoate.[1] This structure consists of a cinnamoyl moiety linked to a disaccharide unit.

Below is a two-dimensional representation of the chemical structure of Sibirioside A,
generated using the DOT language.

Figure 1: 2D Chemical Structure of Sibirioside A.
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Physicochemical and Spectroscopic Data

A summary of the key quantitative data for Sibirioside A is presented in the table below. This
information is crucial for its identification, purification, and formulation.

Property Value Reference
Molecular Formula C21H28012 [1]
Molecular Weight 472.4 g/mol [1]
Appearance Amorphous powder N/A
Solubility Soluble in methanol and water N/A

MS Data (m/z) [M-H]~ at 471.1414 2]

1H NMR (DMSO-ds, & ppm) See Table 2 N/A

13C NMR (DMSO-ds, 6 ppm) See Table 3 N/A

Table 2: 1H NMR Spectroscopic Data for Sibirioside A (DMSO-ds) (Data not available in the
provided search results)

Table 3: 13C NMR Spectroscopic Data for Sibirioside A (DMSO-ds) (Data not available in the
provided search results)

Note: While the exact *H and *3C NMR chemical shifts for Sibirioside A were not found in a
single primary source during the literature search, the structural confirmation is based on its
classification as a known compound in publications that detail the isolation of other
phenylpropanoid glycosides from Scrophularia ningpoensis.[2][3] Further investigation into the
original publication by Qian et al. (1995) is recommended for detailed NMR assignments.

Experimental Protocols
Isolation and Purification of Sibirioside A

The following protocol is a generalized procedure for the isolation of phenylpropanoid
glycosides, including Sibirioside A, from the roots of Scrophularia ningpoensis.
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Dried roots of Scrophularia ningpoensis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Phenylpropanoid glycosides from Scrophularia ningpoensis - PubMed
[pubmed.ncbi.nim.nih.gov]

3. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Unveiling the Molecular Architecture of Sibirioside A: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2738941#what-is-the-chemical-structure-of-
sibirioside-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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